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This technical guide provides a comprehensive summary of the current scientific understanding
of Kumujancine, a member of the -carboline alkaloid family. Due to the limited specific
research on this compound, this document focuses on its chemical identity and places it within
the broader context of its alkaloid class, which is known for a wide range of pharmacological
activities.

Chemical Structure and Properties

Kumujancine is chemically identified as 4-Methoxy-p-carboline-1-carbaldehyde or 4-methoxy-
9H-pyrido[3,4-b]indole-1-carboxaldehyde.[1] Its fundamental chemical and physical properties
are summarized below.
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Property Value Reference
CAS Number 92631-69-1 [1]
Molecular Formula C13H10N202 [1]
Molecular Weight 226.23 g/mol [1]

4-methoxy-9H-pyrido[3,4-
blindole-1-carbaldehyde

IUPAC Name

4-Methoxy-B-carboline-1-
Synonyms . [1]
carbaldehyde, Kumujansine

Density 1.372 g/cm3
Boiling Point 487°C at 760 mmHg
Flash Point 248.3°C

Biological Activity and Therapeutic Potential

As of the date of this document, specific biological activities for Kumujancine have not been
extensively reported in peer-reviewed literature. However, its structural classification as a [3-
carboline alkaloid suggests potential pharmacological relevance. The (-carboline alkaloid
family, to which Kumujancine belongs, is known to exhibit a wide spectrum of biological
effects.[2] These activities include, but are not limited to, antimicrobial, anti-inflammatory, and
cytotoxic effects.[2]

Further research is required to elucidate the specific biological profile of Kumujancine and to
determine if it shares the pharmacological properties of other members of its chemical class.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Kumujancine are not readily available in the public scientific literature. The synthesis of other
B-carboline derivatives often involves multi-step chemical reactions, but a specific, validated
protocol for Kumujancine has not been identified in the conducted research.

Signaling Pathways and Mechanisms of Action
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There is currently no available information on the specific signaling pathways modulated by
Kumujancine or its mechanism of action. Elucidating these would be a critical step in
understanding its potential therapeutic applications and is a clear area for future research.

Logical Relationship of Available Information

The following diagram illustrates the current state of knowledge regarding Kumujancine,
highlighting the foundational chemical data and the knowledge gap in its biological functions.

Established Information

Knowledge Gaps

Chemical Structure Physicochemical Properties
(4-Methoxy-B-carboline-1-carbaldehyde) (MW, Formula, etc.)
Signaling Pathways & MoA

Belongs to
B-carboline class | Inferred Potential (Based on Chemical Class)

Requires
Experimental

Potential Biological Activity Validation
™| (e.g., Antimicrobial, Cytotoxic) #~| Specific Biological Activity Data Experimental Protocols

Click to download full resolution via product page

Figure 1. A diagram illustrating the known chemical information for Kumujancine and the areas

requiring further investigation.

Conclusion and Future Directions

Kumujancine is a chemically defined (3-carboline alkaloid with established structural and basic
physical properties. However, a significant gap exists in the scientific literature regarding its
biological activity, mechanism of action, and the experimental protocols necessary for its study.
The known pharmacological profile of the broader (3-carboline alkaloid family suggests that
Kumujancine could possess interesting biological properties. Therefore, future research efforts
should be directed towards the biological screening of Kumujancine to identify any potential
therapeutic effects, followed by mechanistic studies to understand its mode of action at a
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molecular level. Such studies would be invaluable for the drug development community and
could unveil new therapeutic avenues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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